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Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182 Get Quote

Property 2-tert-Butylphenol 4-tert-Butylphenol

Structure

The tert-butyl group is at the

ortho position relative to the

hydroxyl group.

The tert-butyl group is at the

para position relative to the

hydroxyl group.

Physical State
Colorless to pale yellow liquid

at room temperature.[1][2]

White solid at room

temperature.[3]

Melting Point -7 °C[2][4][5] 99.5 °C[3]

Boiling Point 224 °C[2][4][5] 239.8 °C[3]

Endocrine Activity

Exhibits antagonistic effects on

human estrogen receptor α

(ERα) and androgen receptor

(AR).[6]

Known to have estrogenic

activity.[3][7]

Primary Uses

Intermediate in the production

of antioxidants (e.g., 2,6-di-

tert-butylphenol) and

fragrances.[4]

Used in the production of

epoxy resins, polycarbonate

resins, and phenolic resins.[3]

Physicochemical Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3051182?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC9678966/
https://www.biochemjournal.com/archives/2025/vol9issue12/PartG/9-12-64-734.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Bioactivities_of_2_4_DTBP_and_2_6_DTBP.pdf
https://www.biochemjournal.com/archives/2025/vol9issue12/PartG/9-12-64-734.pdf
https://pubmed.ncbi.nlm.nih.gov/1398105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826432/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Bioactivities_of_2_4_DTBP_and_2_6_DTBP.pdf
https://www.biochemjournal.com/archives/2025/vol9issue12/PartG/9-12-64-734.pdf
https://pubmed.ncbi.nlm.nih.gov/1398105/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826432/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Bioactivities_of_2_4_DTBP_and_2_6_DTBP.pdf
https://pubmed.ncbi.nlm.nih.gov/12161000/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Bioactivities_of_2_4_DTBP_and_2_6_DTBP.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2174402/
https://pubmed.ncbi.nlm.nih.gov/1398105/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Bioactivities_of_2_4_DTBP_and_2_6_DTBP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The positioning of the butyl group significantly influences the physical and chemical properties

of these isomers.

Table 1: Physical and Chemical Properties of
Butylphenol Isomers

Property
2-tert-
Butylphenol

4-tert-
Butylphenol

2-n-
Butylphenol

4-n-
Butylphenol

2-sec-
Butylphenol

CAS Number 88-18-6[4] 98-54-4[3] 3180-09-4[8] 1638-22-8[6] 89-72-5

Molecular

Formula

C₁₀H₁₄O[1][3]

[4]

C₁₀H₁₄O[1][3]

[4]
C₁₀H₁₄O[8][9] C₁₀H₁₄O[6] C₁₀H₁₄O

Molar Mass
150.22 g/mol

[3][4]

150.221

g/mol [3]

150.22 g/mol

[8][9]

150.22 g/mol

[6]
150.22 g/mol

Appearance
Colorless oil

or liquid[1][4]
White solid[3]

Colorless to

pale yellow

liquid[8]

Liquid[10]

Colorless to

pale yellow

liquid[11]

Melting Point -7 °C[2][4][5] 99.5 °C[3] -20 °C[8] Not specified -20 °C[11]

Boiling Point
224 °C[2][4]

[5]
239.8 °C[3] 235 °C[8] Not specified

220-225

°C[11]

Density
0.978

g/cm³[4]

0.908 g/cm³

(at 20 °C)[3]
Not specified Not specified Not specified

Solubility in

Water

Moderately

soluble/dissol

ves in basic

water[1][4]

0.6 g/L (at 20

°C)[3]

276.4 mg/L

(at 25 °C,

est.)[8]

Not

miscible[10]

[12]

Sparingly

soluble[11]

pKa Not specified Not specified Not specified Not specified Not specified

Spectroscopic Data
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Spectrum Type 2-Butylphenol Isomers 4-Butylphenol Isomers

¹H NMR
Data available for 2-sec-

Butylphenol.[13]

Data available for 4-

Butylphenol.[6]

¹³C NMR
Data available for 2-

Butylphenol.[9]

Data available for 4-tert-

Butylphenol.[14]

Mass Spectrometry
GC-MS data available for 2-

Butylphenol.[9][15]

GC-MS data available for 4-

Butylphenol.[6]

IR Spectroscopy Data available.
Data available for 4-

Butylphenol.[6]

Biological Activity and Toxicological Profile
The biological activities of butylphenol isomers, particularly their endocrine-disrupting potential,

are of significant interest. The substitution pattern on the phenol ring plays a crucial role in their

interaction with biological receptors.

Endocrine-Disrupting Effects
Studies have shown that the position of the alkyl group is a key determinant of estrogenicity,

with the para-substituted isomers generally exhibiting higher activity than ortho- or meta-

isomers.[16][17]

4-tert-Butylphenol has been identified as an endocrine disruptor with estrogenic properties.

[3][7][18] It can bind to and activate the estrogen receptor alpha (ERα), mimicking the effects

of estrogen.[3]

2-tert-Butylphenol, in contrast, has demonstrated moderate antagonistic effects on both

human estrogen receptor α (ERα) and the androgen receptor (AR) in a concentration-

dependent manner.[6]

Cytotoxicity
The cytotoxic effects of butylphenol isomers have been evaluated in various cell lines.
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Table 2: Toxicological Data for Butylphenol Isomers
Parameter

2-tert-
Butylphenol

4-tert-
Butylphenol

2-n-
Butylphenol

4-n-
Butylphenol

2-sec-
Butylphenol

Oral LD50

(rat)

440

mg/kg[19]

3250

mg/kg[20]
634 mg/kg[8] Not specified Not specified

Dermal LD50

(rabbit)
Not specified

2318

mg/kg[21]

Not

determined[8]
Not specified Not specified

Hazards

Causes skin

burns,

harmful if

swallowed or

inhaled.[19]

Irritant,

potential

endocrine

disruptor,

depigmenting

properties.[3]

Not specified

Questionable

carcinogen.

[10][12]

Corrosive,

severe skin

and eye

irritant.[11]

[22]

Experimental Protocols
MTT Assay for Cytotoxicity Assessment
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and

cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT

to purple formazan crystals.[2][10] The amount of formazan produced is proportional to the

number of living cells, which can be quantified by measuring the absorbance of the solubilized

crystals.[19]

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 2 × 10⁴ cells/well and incubate for

16-24 hours to allow for attachment.[1]

Compound Treatment: Treat the cells with various concentrations of the test compounds

(e.g., 2-butylphenol and 4-butylphenol isomers) and incubate for a specified period (e.g.,

24, 48, or 72 hours).[1]
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MTT Addition: After incubation, remove the treatment medium and add 50 µL of MTT solution

(typically 5 mg/mL in phosphate-buffered saline) to each well. Incubate for 4 hours at 37°C.

[1]

Formazan Solubilization: Remove the MTT solution and add 150 µL of a solubilizing agent,

such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[1][19]

Absorbance Measurement: Measure the absorbance of the solution in each well using a

microplate reader at a wavelength of 570 nm.[1][2] A reference wavelength of 630 nm can be

used to subtract background absorbance.[23]

Yeast Estrogen Screen (YES) Assay for Estrogenic
Activity
The YES assay is a reporter gene assay that utilizes genetically modified yeast

(Saccharomyces cerevisiae) to detect substances with estrogenic activity.

Principle: The yeast strain is co-transformed with a human estrogen receptor (hER) gene and

an expression plasmid containing estrogen response elements (EREs) coupled to a reporter

gene (e.g., lacZ for β-galactosidase).[12] When an estrogenic compound binds to the hER, the

receptor-ligand complex binds to the EREs, inducing the expression of the reporter gene. The

resulting enzyme activity can be measured colorimetrically.[12]

Protocol:

Yeast Culture Preparation: Prepare a liquid culture of the recombinant yeast strain.

Assay Setup: In a 96-well plate, add the yeast culture, a growth medium, a chromogenic

substrate for the reporter enzyme (e.g., CPRG for β-galactosidase), and serial dilutions of

the test compounds.

Incubation: Incubate the plate at 30°C for 3-7 days.

Measurement: Monitor the color change in the wells. The intensity of the color, which is

proportional to the estrogenic activity, can be quantified by measuring the absorbance at a

specific wavelength (e.g., 540 nm for CPRG).
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Data Analysis: Construct dose-response curves and calculate the EC₅₀ values (the

concentration that elicits 50% of the maximal response) to determine the estrogenic potency

of the compounds relative to a standard estrogen like 17β-estradiol.

Androgen Receptor (AR) Antagonism Assay
This assay is used to identify compounds that inhibit the binding of androgens to the androgen

receptor and subsequent transcriptional activation.

Principle: A mammalian or yeast cell line is engineered to express the human androgen

receptor (hAR) and a reporter gene (e.g., luciferase or CAT) under the control of an androgen-

responsive promoter.[9][24] The cells are co-treated with a known AR agonist (e.g.,

dihydrotestosterone, DHT) and the test compound. A decrease in the reporter gene expression

compared to the agonist-only control indicates AR antagonistic activity.[9]

Protocol:

Cell Culture and Transfection: Culture a suitable cell line (e.g., CV-1) and transiently

transfect with an hAR expression plasmid and a reporter plasmid containing an androgen-

responsive element.[9]

Compound Treatment: Treat the transfected cells with a fixed concentration of an AR agonist

(e.g., DHT) and varying concentrations of the test compound.[9]

Incubation: Incubate the cells for 24-48 hours.

Lysis and Reporter Assay: Lyse the cells and measure the reporter enzyme activity (e.g.,

luciferase or CAT activity).

Data Analysis: Plot the reporter activity against the concentration of the test compound to

determine the IC₅₀ value (the concentration that causes 50% inhibition of the agonist-

induced activity).[9]

Signaling Pathways and Experimental Workflows
Visualizing the molecular interactions and experimental processes can aid in understanding the

mechanisms of action of these compounds.
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Anticancer Signaling Pathway of 2,4-Di-tert-butylphenol
(2,4-DTBP)
2,4-DTBP, a related compound, has been shown to induce apoptosis in cancer cells through

the intrinsic pathway.

2,4-DTBP Bcl-2
(Anti-apoptotic)

 downregulates
Mitochondria

 inhibits p53
(Tumor Suppressor)

 activates
Caspase-7

 activates
Apoptosis

Click to download full resolution via product page

Caption: Proposed anticancer signaling pathway of 2,4-Di-tert-butylphenol.

Experimental Workflow for Cytotoxicity Assessment
The following diagram illustrates the general workflow for assessing the cytotoxicity of phenolic

compounds using an MTT assay.
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Caption: General workflow for an MTT-based cytotoxicity assay.
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Conclusion
The isomeric position of the butyl group on the phenol ring profoundly impacts the

physicochemical and biological properties of 2- and 4-butylphenol. 4-tert-Butylphenol is a solid

with known estrogenic activity, making it a compound of interest in studies of endocrine

disruption. In contrast, 2-tert-butylphenol is a liquid that exhibits antagonistic effects on both

estrogen and androgen receptors. These differences underscore the importance of considering

the specific isomeric structure when evaluating the biological effects and potential applications

of butylphenols in research and drug development. Further comparative studies on the n-butyl

and sec-butyl isomers are warranted to provide a more complete understanding of this class of

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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